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Get Quote

Introduction

Nobelium (No), a synthetic transuranic element with atomic number 102, holds a unique

position in the periodic table as the penultimate member of the actinide series.[1][2] Due to its

extreme instability and the minuscule quantities in which it can be produced, nobelium has no

commercial applications.[2] Its sole purpose lies in fundamental scientific research, where it

serves as a critical tool for probing the limits of the periodic table, understanding the behavior

of super-heavy elements, and testing advanced theories of atomic and nuclear structure.[2][3]

Key Applications in Heavy Element Research

The research applications of nobelium are centered on its unique nuclear and chemical

properties. It is produced exclusively in particle accelerators through the fusion of lighter atomic

nuclei.[3][4]

Probing Nuclear Structure and Stability: The study of nobelium isotopes provides crucial

data for refining nuclear models. For instance, the nucleus of nobelium-254 has been

shown to be deformed rather than spherical, and it remains remarkably stable even in high-
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spin states.[5] This finding provides direct experimental insight into the structural properties

of heavy nuclei and helps theorists predict the characteristics of the long-sought "island of

stability" for superheavy elements.[3][5]

Investigating Relativistic Effects and Chemical Properties: Nobelium's chemistry is of

significant interest because its most stable oxidation state in aqueous solution is +2

([Rn]5f¹⁴), which is highly unusual for an actinide.[1][4][6] Most other actinides are most

stable in the +3 state.[4] This unique stability of the No²⁺ ion, predicted by Glenn T. Seaborg

in 1949, confirms the presence of a stable, filled 5f¹⁴ electron shell and provides a powerful

tool for studying the profound influence of relativistic effects on electron orbitals in the

heaviest elements.[4][7] Recent breakthroughs have allowed for the first-ever direct

measurement of molecules containing nobelium, enabling a direct comparison of chemical

properties between early and late actinides and further refining our understanding of periodic

trends.[8][9]

Synthesis of Heavier Elements: Techniques developed for the synthesis and identification of

nobelium isotopes pave the way for the discovery of new, even heavier elements.[3]

Nobelium can be a product in the decay chain of heavier elements, and studying its

formation helps researchers understand the nuclear reaction dynamics essential for pushing

the boundaries of the periodic table.[3][10]

Quantitative Data
The production and study of nobelium are inherently quantitative, relying on precise

measurements of reaction cross-sections, decay energies, and half-lives.

Table 1: Properties of Key Nobelium Isotopes for Research

Isotope Half-Life
Primary Decay
Mode(s)

Common
Production
Reaction

²⁵⁹No 58 minutes Alpha Decay
²⁴⁶Cm + ¹³C →
²⁵⁹No* → ²⁵⁹No + 0n

²⁵⁵No 3.1 minutes
Alpha Decay, Electron

Capture

²⁴⁹Cf + ¹²C → ²⁵⁵No +

6n
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| ²⁵⁴No | ~51 seconds | Alpha Decay, Spontaneous Fission | ²⁰⁸Pb + ⁴⁸Ca → ²⁵⁶No* → ²⁵⁴No +

2n |

Data compiled from sources:[1][3][4][5][6]

Table 2: Example Nobelium Production Reactions

Target Isotope Projectile Ion
Projectile
Energy
(Approx.)

Product
Isotope

Facility Type

Curium-246
(²⁴⁶Cm)

Carbon-13
(¹³C)

70-80 MeV
Nobelium-259
(²⁵⁹No)

Cyclotron /
Linear
Accelerator

Curium-248

(²⁴⁸Cm)
Carbon-12 (¹²C) ~73 MeV

Nobelium-255

(²⁵⁵No)
Cyclotron

Californium-249

(²⁴⁹Cf)
Carbon-12 (¹²C) ~73 MeV

Nobelium-255

(²⁵⁵No)

Heavy Ion Linear

Accelerator

| Lead-208 (²⁰⁸Pb) | Calcium-48 (⁴⁸Ca) | 215-220 MeV | Nobelium-254 (²⁵⁴No) |

Superconducting Linear Accelerator |

Data compiled from sources:[3][4][5][7]

Experimental Protocols
The following represents a generalized protocol for the production, separation, and

identification of a nobelium isotope. These experiments are conducted "atom-at-a-time,"

meaning that individual atoms are detected and analyzed.[7]

Protocol 1: Synthesis and Identification of ²⁵⁵No

1.0 Objective: To synthesize the isotope nobelium-255 via a heavy-ion fusion-evaporation

reaction and to identify it through its characteristic alpha decay.

2.0 Materials and Equipment:
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Target: Californium-249 (²⁴⁹Cf), electrodeposited onto a thin beryllium or titanium foil (~350

µg/cm²).[4]

Projectile: A beam of Carbon-12 (¹²C) ions.[4]

Accelerator: A heavy-ion accelerator, such as a cyclotron or linear accelerator (LINAC),

capable of accelerating ¹²C ions to ~73 MeV.[4][7]

Separator: A gas-filled recoil separator (e.g., Berkeley Gas-filled Separator) to physically

separate the nobelium products from the unreacted primary beam and other reaction

byproducts.[8]

Detector System: A position-sensitive silicon detector array for measuring the energy and

position of alpha particles and spontaneous fission events. The detector is typically placed

at the focal plane of the separator.

3.0 Methodology:

Target Preparation: A thin, uniform target of ²⁴⁹Cf is prepared to maximize the yield and

minimize energy loss of the recoiling products.

Irradiation: The ²⁴⁹Cf target is bombarded with a high-intensity beam of ¹²C ions from the

accelerator. The beam energy is precisely tuned to maximize the cross-section for the

²⁴⁹Cf(¹²C, 6n)²⁵⁵No reaction.[4]

Product Separation: The reaction products, including the desired ²⁵⁵No atoms, recoil out of

the target. They enter the gas-filled separator, where their trajectory is determined by their

magnetic rigidity. This allows for the spatial separation of the nobelium atoms from the

vastly more numerous projectile ions and other unwanted particles.[8][9]

Implantation and Detection: The separated ²⁵⁵No atoms are implanted into the silicon

detector array. The system records the time and position of each implantation event.

Decay Analysis: The subsequent radioactive decay of the implanted atom is monitored.

For ²⁵⁵No, the primary signature is the emission of an alpha particle with a characteristic

energy. The detector system measures the energy of this alpha particle and the time

elapsed between implantation and decay (which correlates to the isotope's half-life).
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Genetic Correlations: Further confidence in identification is achieved by observing the

decay of the daughter nuclide. The alpha decay of ²⁵⁵No produces fermium-251 (²⁵¹Fm),

which has its own distinct alpha decay signature. Observing this correlated sequence of

decays provides a definitive identification of the parent nobelium isotope.

4.0 Data Analysis:

The collected data (implantation position, decay energy, decay time) are analyzed to

reconstruct decay chains.

An energy spectrum of detected alpha particles is generated. Peaks in this spectrum

correspond to the characteristic decay energies of ²⁵⁵No and its daughter products.

A decay curve is plotted by binning the time differences between implantation and the first

decay. This curve is fitted with an exponential function to determine the experimental half-

life of the isotope, which is then compared to known values for ²⁵⁵No (3.1 minutes).[4]

Visualizations
The following diagrams illustrate the workflow and logical relationships in nobelium research.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and identification of nobelium.
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Caption: Logical relationships in nobelium research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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